2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2,4-dimethylphenyl)acetamide
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Description
2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O2S and its molecular weight is 401.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with complex structures, including sulfanyl-, sulfinyl-, and sulfonyl-substituted groups, are synthesized and characterized using various analytical techniques such as IR, NMR, and mass spectral data. Such studies focus on elucidating the chemical structures and properties of novel compounds, potentially providing a foundation for further research into their applications (Nayak et al., 2013).
Pharmacological Evaluation and Molecular Docking
Research involving the synthesis of N-substituted derivatives demonstrates efforts to evaluate their pharmacological potential, including antibacterial and anti-enzymatic activities. Molecular docking studies help in identifying the active sites and predicting the biological activity of synthesized compounds, indicating their potential therapeutic applications (Siddiqui et al., 2014).
Inhibition of Enzymes
Compounds featuring polyfluoro-substituted pyrazoline and sulfonamide groups are studied for their inhibitory effects on enzymes such as acetylcholinesterase and carbonic anhydrase. Such research is crucial for the development of drugs targeting neurodegenerative diseases and glaucoma, respectively (Yamali et al., 2020).
Antioxidant Activity
Studies on coordination complexes constructed from pyrazole-acetamide derivatives explore their antioxidant activities. These studies are significant for understanding how such compounds can mitigate oxidative stress, which is linked to various chronic diseases (Chkirate et al., 2019).
properties
IUPAC Name |
2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3O2S/c1-12-3-6-17(13(2)9-12)24-18(26)11-28-19-20(27)25(8-7-23-19)14-4-5-15(21)16(22)10-14/h3-10H,11H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZELQIQTUGRDEMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)F)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.